Cas no 1024742-76-4 (Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate)

• Product Name: Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate
• CAS No: 1024742-76-4
• MF: C₂₀H₂₃NO₅S
• MW: 389.465324640274
• MDL: MFCD00245984
• CID: 5012991
• Update Time: 2025-11-02

Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-((4-ETHOXYPHENYL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENOATE
• ethyl (2E)-3-[(4-ethoxyphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enoate
• Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate

• MDL： MFCD00245984
• Inchi： 1S/C20H23NO5S/c1-4-25-17-10-8-16(9-11-17)21-14-19(20(22)26-5-2)27(23,24)18-12-6-15(3)7-13-18/h6-14,21H,4-5H2,1-3H3/b19-14+
• InChI Key： QPXQEYOKLCKESZ-XMHGGMMESA-N
• SMILES： S(/C(/C(=O)OCC)=C/NC1C=CC(=CC=1)OCC)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 594
• XLogP3: 4.5
• Topological Polar Surface Area: 90.1

Additional information on Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate

Comprehensive Overview of Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate (CAS No. 1024742-76-4)

Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate (CAS No. 1024742-76-4) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This compound belongs to the class of sulfonylprop-2-enoate derivatives, which are increasingly studied for their unique chemical properties and versatility in synthesis. Researchers and industry professionals are particularly interested in its role as a potential intermediate for drug development, especially in the context of targeted therapies and small molecule inhibitors.

The molecular structure of Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate features an ethoxy-substituted phenylamino group and a methylphenylsulfonyl moiety, contributing to its distinct reactivity and solubility profile. These structural attributes make it a valuable candidate for applications in medicinal chemistry, where precise molecular interactions are crucial. Recent trends in AI-driven drug discovery have further highlighted the importance of such compounds in accelerating the identification of novel bioactive molecules.

One of the key areas of interest for CAS No. 1024742-76-4 is its potential role in enzyme inhibition. Studies suggest that derivatives of sulfonylprop-2-enoates can act as effective inhibitors for specific enzymes involved in inflammatory pathways. This aligns with the growing demand for anti-inflammatory agents in both pharmaceutical and cosmetic industries. Additionally, the compound's ethyl ester group enhances its stability, making it suitable for formulation in various delivery systems.

In the field of material science, Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate is being explored for its potential in polymer modification. Its ability to introduce functional groups into polymer chains can improve material properties such as thermal stability and mechanical strength. This has sparked interest among researchers working on advanced coatings and biodegradable materials, which are currently trending topics due to environmental concerns.

The synthesis of CAS No. 1024742-76-4 typically involves multi-step organic reactions, including condensation and sulfonylation processes. Optimizing these reactions for higher yields and purity is a focus area for chemists, especially in the context of green chemistry principles. The compound's solubility in organic solvents like ethanol and DMSO further facilitates its use in laboratory settings.

Market dynamics for Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate reflect its niche but growing demand. Pharmaceutical companies and research institutions are the primary consumers, driven by the need for high-purity intermediates in drug development. The rise of personalized medicine and precision therapeutics has also contributed to increased interest in such specialized compounds.

From a regulatory perspective, CAS No. 1024742-76-4 is not classified under restricted categories, making it accessible for research purposes. However, proper handling and disposal protocols should always be followed to ensure safety and environmental compliance. The compound's low toxicity profile (based on preliminary studies) adds to its appeal for further investigation.

Future research directions for Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate may include exploring its biological activity in greater detail, particularly in relation to cell signaling pathways. Additionally, its potential as a photoactive material could open new avenues in optoelectronics, a field that has gained momentum with the advancement of renewable energy technologies.

In conclusion, Ethyl 3-((4-ethoxyphenyl)amino)-2-((4-methylphenyl)sulfonyl)prop-2-enoate (CAS No. 1024742-76-4) represents a versatile compound with promising applications across multiple scientific disciplines. Its unique structural features and compatibility with modern drug discovery platforms position it as a valuable asset in both academic and industrial research settings. As the scientific community continues to explore its potential, this compound is likely to gain further attention in the coming years.